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The rising tide of antimicrobial resistance necessitates a robust pipeline of novel antibacterial

agents. This guide offers a head-to-head comparison of recently approved and late-stage

investigational drugs, providing researchers, scientists, and drug development professionals

with a concise, data-driven overview of their performance, mechanisms of action, and clinical

applications.

Executive Summary
This comparison focuses on four promising novel antibacterial agents: Cefepime-

taniborbactam, Ceftobiprole medocaril sodium, Sulopenem etzadroxil/probenecid, and the first-

in-class antibiotic Zosurabalpin. Each agent is evaluated based on its mechanism of action,

spectrum of activity, and pivotal clinical trial data. The information is presented to facilitate a

clear understanding of their potential roles in addressing the challenge of multi-drug resistant

infections.

Cefepime-taniborbactam (Exblifep)
Cefepime-taniborbactam is a combination of a fourth-generation cephalosporin and a novel

broad-spectrum beta-lactamase inhibitor.

Mechanism of Action
Cefepime, like other beta-lactam antibiotics, inhibits bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs). Taniborbactam is a boronate-based beta-lactamase inhibitor
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that inactivates a wide range of beta-lactamases, including serine- and metallo-beta-

lactamases, thereby restoring the activity of cefepime against many resistant bacteria.[1][2][3]
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Mechanism of Cefepime-taniborbactam

Clinical Trial Data: CERTAIN-1 (Complicated Urinary
Tract Infection)
The CERTAIN-1 Phase 3 trial was a double-blind, randomized study comparing the efficacy

and safety of intravenous cefepime-taniborbactam to meropenem in hospitalized adults with

complicated urinary tract infections (cUTI), including acute pyelonephritis.[4][5][6]

Experimental Protocol: CERTAIN-1 Trial

Objective: To evaluate the efficacy and safety of cefepime-taniborbactam compared to

meropenem for the treatment of cUTI.

Design: Phase 3, randomized, double-blind, active-controlled, non-inferiority trial.[7]

Patient Population: Hospitalized adults with a clinical diagnosis of cUTI, including acute

pyelonephritis, caused by a Gram-negative uropathogen.[8]
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Intervention:

Cefepime-taniborbactam 2.5 g intravenously every 8 hours.[4]

Meropenem 1 g intravenously every 8 hours.[4]

Duration of Therapy: 7 days, with a possible extension up to 14 days for patients with

bacteremia.[4][5]

Primary Endpoint: Composite clinical and microbiological success at the Test-of-Cure (TOC)

visit (Day 19-23).[4][6]
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CERTAIN-1 Experimental Workflow

Efficacy and Safety Data
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Outcome
Cefepime-
taniborbactam
(n=293)

Meropenem
(n=143)

Treatment
Difference (95% CI)

Composite Success

(TOC)
70.6%[4][5][6] 58.0%[4][5][6] 12.6% (3.1 to 22.2)

Clinical Success

(TOC)
93.1% 92.2% 0.9% (-3.6 to 5.6)

Microbiological

Eradication (TOC)
73.0% 60.8% 12.2% (2.7 to 21.8)

Serious Adverse

Events
2.0%[6] 1.8%[6] -

Most Common

Adverse Events

Headache, diarrhea,

constipation,

hypertension,

nausea[4][5]

Ceftobiprole Medocaril Sodium (Zevtera)
Ceftobiprole is a fifth-generation cephalosporin with broad-spectrum activity against Gram-

positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus

(MRSA).[9][10]

Mechanism of Action
Ceftobiprole inhibits bacterial cell wall synthesis by binding to essential PBPs.[11][12] Its high

affinity for PBP2a in MRSA and PBP2x in penicillin-resistant Streptococcus pneumoniae is a

key feature of its expanded spectrum of activity.[10][13][14]
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Mechanism of Ceftobiprole

Clinical Trial Data: ERADICATE (Complicated S. aureus
Bacteremia)
The ERADICATE Phase 3 trial was a double-blind, double-dummy study that assessed the

efficacy and safety of ceftobiprole compared to daptomycin (with or without aztreonam) in

adults with complicated S. aureus bacteremia (SAB).[15][16][17][18]

Experimental Protocol: ERADICATE Trial

Objective: To demonstrate the non-inferiority of ceftobiprole to daptomycin in the treatment of

complicated SAB.

Design: Phase 3, randomized, double-blind, double-dummy, non-inferiority trial.[15][16]

Patient Population: Adults with complicated S. aureus bacteremia.[15][16]

Intervention:
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Ceftobiprole 500 mg intravenously every 6 hours for 8 days, then every 8 hours.[15][16]

Daptomycin 6-10 mg/kg intravenously every 24 hours, with optional aztreonam.[15][16]

Primary Endpoint: Overall treatment success at 70 days post-randomization, defined as

survival, bacteremia clearance, symptom improvement, no new SAB-related complications,

and no receipt of other potentially effective antibiotics.[15][16]

Efficacy and Safety Data

Outcome
Ceftobiprole
(n=189)

Daptomycin
(n=198)

Adjusted
Difference (95% CI)

Overall Treatment

Success (Day 70)
69.8%[15][17][18] 68.7%[15][17][18] 2.0% (-7.1 to 11.1)

Mortality (Day 70) 9.0%[15] 9.1%[15] -

Microbiological

Eradication
82.0%[15] 77.3%[15] 4.7% (-2.9 to 13.0)

Adverse Events 63.4%[16] 59.1%[16] -

Most Common

Adverse Events

Nausea, vomiting,

hypernatremia,

increased

aminotransferases,

diarrhea[19]

Ceftobiprole has also been approved for acute bacterial skin and skin structure infections

(ABSSSI) and community-acquired bacterial pneumonia (CABP).[9][17][20][21][22] In a Phase

3 trial for ABSSSI, ceftobiprole demonstrated non-inferiority to vancomycin plus aztreonam,

with an early clinical response rate of 91.3% versus 88.1%.[17][20]

Sulopenem Etzadroxil/Probenecid (Orlynvah)
Sulopenem etzadroxil is an oral prodrug of sulopenem, a penem antibiotic, co-formulated with

probenecid to increase its systemic exposure.[23] It is approved for the treatment of

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37754204/
https://www.researchgate.net/publication/374251509_Ceftobiprole_for_Treatment_of_Complicated_Staphylococcus_aureus_Bacteremia
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://www.researchgate.net/publication/374251509_Ceftobiprole_for_Treatment_of_Complicated_Staphylococcus_aureus_Bacteremia
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://www.researchgate.net/publication/374251509_Ceftobiprole_for_Treatment_of_Complicated_Staphylococcus_aureus_Bacteremia
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://www.drugtopics.com/view/fda-approves-ceftobiprole-medocaril-sodium-for-3-indications
https://www.basilea.com/?tx_news_pi1%5Baction%5D=detail&tx_news_pi1%5Bcontroller%5D=News&tx_news_pi1%5Bnews%5D=1394&type=1546938654&cHash=4bd9f36248ad34c5cdd3a5eb76a23caf
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://www.drugtopics.com/view/fda-approves-ceftobiprole-medocaril-sodium-for-3-indications
https://www.basilea.com/?tx_news_pi1%5Baction%5D=detail&tx_news_pi1%5Bcontroller%5D=News&tx_news_pi1%5Bnews%5D=1394&type=1546938654&cHash=4bd9f36248ad34c5cdd3a5eb76a23caf
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://pubmed.ncbi.nlm.nih.gov/37754204/
https://www.researchgate.net/publication/374251509_Ceftobiprole_for_Treatment_of_Complicated_Staphylococcus_aureus_Bacteremia
https://www.researchgate.net/publication/374251509_Ceftobiprole_for_Treatment_of_Complicated_Staphylococcus_aureus_Bacteremia
https://www.basilea.com/news/news?tx_news_pi1%5Baction%5D=detail&tx_news_pi1%5Bcontroller%5D=News&tx_news_pi1%5Bnews%5D=1493&type=1546938654&cHash=7ddd6200cf2cdab0dc2fba4c056566d0
https://pubmed.ncbi.nlm.nih.gov/40028705/
https://www.drugtopics.com/view/fda-approves-ceftobiprole-medocaril-sodium-for-3-indications
https://www.fda.gov/drugs/drug-approvals-and-databases/drug-trials-snapshots-zevtera
https://innovivaspecialtytherapeutics.com/zevtera-ceftobiprole-an-advanced-generation-cephalosporin-antibiotic-now-commercially-available-in-the-u-s-to-treat-three-types-of-bacterial-infections/
https://thedermdigest.com/fda-approves-zevtera-for-absssi-heres-what-dermatologists-should-know/
https://www.drugtopics.com/view/fda-approves-ceftobiprole-medocaril-sodium-for-3-indications
https://www.fda.gov/drugs/drug-approvals-and-databases/drug-trials-snapshots-zevtera
https://pmc.ncbi.nlm.nih.gov/articles/PMC11907500/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


uncomplicated urinary tract infections (uUTIs) in adult women with limited or no alternative oral

treatment options.[23][24][25]

Mechanism of Action
Sulopenem, the active moiety, is a beta-lactam antibiotic that inhibits bacterial cell wall

synthesis by binding to PBPs.[26][27][28] Probenecid inhibits the renal tubular secretion of

sulopenem, thereby increasing its plasma concentration and duration of action.[23][29]
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Mechanism of Sulopenem/Probenecid

Clinical Trial Data: REASSURE (Uncomplicated Urinary
Tract Infection)
The REASSURE Phase 3 trial was a non-inferiority study comparing oral sulopenem

etzadroxil/probenecid to oral amoxicillin/clavulanate in adult women with uUTIs.[30]

Experimental Protocol: REASSURE Trial
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Objective: To evaluate the non-inferiority of oral sulopenem to oral amoxicillin/clavulanate for

the treatment of uUTI in adult women.

Design: Phase 3, randomized, double-blind trial.

Patient Population: 2222 adult women with uUTI.[30]

Intervention:

Sulopenem etzadroxil 500 mg/probenecid 500 mg orally twice daily for 5 days.[23]

Amoxicillin 875 mg/clavulanate 125 mg orally twice daily for 5 days.[23]

Primary Endpoint: Overall response rate (combined clinical cure and microbiological

eradication) at the TOC visit.[30]

Efficacy and Safety Data

Outcome
Sulopenem/Proben
ecid

Amoxicillin/Clavula
nate

Treatment
Difference (95% CI)

Overall Success (m-

MITTS Population)
60.9%[30] 55.6%[30] 5.4% (-0.8 to 11.5)

Overall Success

(Amoxicillin/Clavulana

te-Susceptible

Population)

61.7%[23] 55.0%[23] 6.7% (0.3 to 13.0)

Most Common

Adverse Reactions

(≥2%)

Diarrhea, nausea,

vulvovaginal mycotic

infection, headache,

vomiting[31]

In another Phase 3 trial (SURE-1), sulopenem was superior to ciprofloxacin in treating uUTIs

caused by ciprofloxacin-nonsusceptible pathogens (62.6% vs. 36.0% success rate).[32]

However, it did not meet non-inferiority criteria against ciprofloxacin in patients with

ciprofloxacin-susceptible pathogens.[32]
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Zosurabalpin
Zosurabalpin is a first-in-class investigational antibiotic specifically targeting carbapenem-

resistant Acinetobacter baumannii (CRAB), a critical priority pathogen.[33][34]

Mechanism of Action
Zosurabalpin has a novel mechanism of action, inhibiting the lipopolysaccharide (LPS)

transport system.[34][35] Specifically, it blocks the LptB2FGC complex, which is responsible for

transporting LPS from the inner to the outer membrane of Gram-negative bacteria.[33][36][37]

This disruption of the outer membrane leads to bacterial cell death.[38]
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Mechanism of Zosurabalpin

Clinical Trial Data
Zosurabalpin has completed Phase 1 studies and is now entering a Phase 3 clinical trial.[34]

[38][39][40]

Planned Phase 3 Trial
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Objective: To evaluate the safety and efficacy of zosurabalpin compared to standard-of-care

antibiotics in patients with CRAB infections.[39]

Design: The trial is expected to be a randomized, controlled study.

Patient Population: Approximately 400 hospitalized patients with invasive CRAB infections.

[34][38][40]

Intervention: Zosurabalpin versus standard-of-care antibiotics.[39]

Primary Endpoint: To be determined, but will likely focus on clinical outcomes and mortality.

Preclinical studies have demonstrated that zosurabalpin is highly effective against a large panel

of CRAB clinical isolates and in mouse models of infection.[33][35] Phase 1 studies have

shown it to be safe and well-tolerated.[39]
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Agent Class
Mechanism of
Action

Spectrum of
Activity

Key
Indication(s)

Cefepime-

taniborbactam

Cephalosporin /

Beta-lactamase

inhibitor

Inhibits cell wall

synthesis;

inhibits serine-

and metallo-

beta-lactamases

Broad Gram-

negative,

including

carbapenem-

resistant

Enterobacterales

and P.

aeruginosa

Complicated

Urinary Tract

Infections

Ceftobiprole

medocaril

Fifth-generation

Cephalosporin

Inhibits cell wall

synthesis,

including PBP2a

in MRSA

Broad Gram-

positive

(including

MRSA) and

Gram-negative

Complicated S.

aureus

Bacteremia,

ABSSSI, CABP

Sulopenem/prob

enecid

Penem / Renal

tubular inhibitor

Inhibits cell wall

synthesis;

probenecid

boosts

sulopenem levels

Gram-negative

(including ESBL-

producers) and

Gram-positive

anaerobes

Uncomplicated

Urinary Tract

Infections (in

patients with

limited options)

Zosurabalpin

Tethered

Macrocyclic

Peptide (First-in-

class)

Inhibits LPS

transport via the

LptB2FGC

complex

Narrow-

spectrum,

specifically

targeting

Acinetobacter

baumannii

(including CRAB)

Invasive

infections caused

by CRAB

(investigational)

Conclusion
The antibacterial agents reviewed here represent significant progress in the fight against

antimicrobial resistance. Cefepime-taniborbactam and ceftobiprole offer valuable new options

for treating serious infections caused by resistant Gram-negative and Gram-positive

pathogens, respectively. Sulopenem provides a much-needed oral option for difficult-to-treat
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uncomplicated urinary tract infections. Zosurabalpin, with its novel mechanism of action, holds

the potential to be a groundbreaking treatment for infections caused by the highly problematic

carbapenem-resistant Acinetobacter baumannii. Continued research and development in this

space are critical to staying ahead of the evolving threat of bacterial resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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